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Compound of Interest

Compound Name: Flutriafol

cat. No.: B1253107

An In-depth Technical Guide to Flutriafol: Chemical Structure and Properties

Introduction

Flutriafol is a broad-spectrum systemic fungicide belonging to the triazole chemical class.[1][2]
[3] It is widely utilized in agriculture for the preventative and curative control of a variety of
fungal diseases in crops such as cereals, soybeans, and fruits.[4][5][6] Its mode of action
involves the inhibition of sterol biosynthesis in fungi, a critical process for maintaining the
integrity of their cell membranes.[1][2][4][5][7] This document provides a comprehensive
technical overview of the chemical structure, physicochemical properties, mechanism of action,
synthesis, and analytical methodologies related to flutriafol.

Chemical Identity and Structure

Flutriafol is a chiral compound and exists as a racemic mixture of two enantiomers, (R)- and
(S)-flutriafol.[8][9][10] The (R)-(-)-flutriafol enantiomer has been shown to exhibit higher
bioactivity against certain fungi, such as Fusarium graminearum, compared to the (S)-(+)-
enantiomer.[11]

Table 1: Chemical Identification of Flutriafol
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Identifier Value

(RS)-2,4'-difluoro-a-(1H-1,2,4-triazol-1-

IUPAC Name
yimethyl)benzhydryl alcohol[6]
1)-0-(2-fluorophenyl)-a-(4-fluorophenyl)-1H-

CAS Name (#)-a-( phenyl)-o-( phenyl)
1,2,4-triazole-1-ethanol[6]

CAS Number 76674-21-0[7][12][13]

Molecular Formula C1e6H13F2NsO[5][7][8][12][13]

C1=CC=C(C(=C1)C(CN2C=NC=N2)
(C3=CC=C(C=C3)F)O)F[8][12]

Canonical SMILES

JWUCHKBSVLQQCO-UHFFFAOYSA-N[8][12]

InChlKey
[13]

Physicochemical Properties

The physical and chemical properties of flutriafol dictate its environmental fate and behavior. It
is a white solid with moderate solubility in water.[6][8]

Table 2: Physicochemical Properties of Flutriafol

Property Value Source

Molecular Weight 301.29 g/mol [71[12][13]

Appearance thte to Yellowish powder / 61171
White solid

Melting Point 130 °C/130.5°C [6]

Boiling Point (Predicted) 506.5 + 60.0 °C [14]

Water Solubility 95 mg/L (distilled water, 20 °C)

Vapor Pressure 7.1 x10=° Pa (20 °C) [15]

Partition Coefficient (Log P) 2.32 £ 0.004 (20 °C) [6]
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Mechanism of Action

Flutriafol is classified as a demethylation inhibitor (DMI) fungicide (FRAC Code 3).[4][5] Its
primary mode of action is the inhibition of the C14-demethylase enzyme, a fungal cytochrome
P450 enzyme essential for the biosynthesis of ergosterol.[4][5][16][17] Ergosterol is a vital
component of the fungal cell membrane, responsible for maintaining its structure and function.
[2][4] By disrupting ergosterol production, flutriafol compromises the integrity of the fungal cell
wall, leading to the inhibition of fungal growth and development.[1][2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1253107?utm_src=pdf-body-img
https://www.benchchem.com/product/b1253107?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. Agrochemical pesticide Flutriafol Fungicide 12.5% SC 25% SC 50% WP 80% WP |
[engebiotech.com]

2. Flutriafol Fungicide Uses and Benefits in Modern Agriculture Practices [cnagrochem.com]
3. youtube.com [youtube.com]
4. mda.state.mn.us [mda.state.mn.us]

5. How Flutriafol Delivers Long-Lasting Systemic Control Against Crop Fungal Diseases
[indunchemical.com]

6. fao.org [fao.org]

7. Flutriafol - LKT Labs [lktlabs.com]

8. Flutriafol (Ref: PP 450) [sitem.herts.ac.uk]
9. researchgate.net [researchgate.net]

10. (R)-flutriafol [sitem.herts.ac.uk]

11. Enantioselective Effect of Flutriafol on Growth, Deoxynivalenol Production, and TRI Gene
Transcript Levels in Fusarium graminearum - PubMed [pubmed.ncbi.nim.nih.gov]

12. Flutriafol | C16H13F2N30 | CID 91727 - PubChem [pubchem.ncbi.nim.nih.gov]
13. Flutriafol [webbook.nist.gov]

14. Flutriafol | 76674-21-0 [chemicalbook.com]

15. Flutriafol CAS#: 76674-21-0 [amp.chemicalbook.com]

16. Flutriafol 25% SC | Broad-Spectrum Systemic Fungicide for Cereal Crops and
Horticulture [allpesticides.com]

17. Flutriafol PESTANAL , analytical standard 76674-21-0 [sigmaaldrich.com]

To cite this document: BenchChem. [Flutriafol chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253107#flutriafol-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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